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Compound of Interest |

4-(2-Chloroethyl)-1,2-
Compound Name:
dimethoxybenzene
CAS No.: 27160-08-3
Cat. No.: B3381784

Executive Summary & Core Directive

This guide defines the standard operating procedure (SOP) for the disposal of 4-(2-
Chloroethyl)-1,2-dimethoxybenzene (also known as 3,4-Dimethoxyphenethyl chloride).[1]

The Core Directive: This compound is a Halogenated Organic Waste.[1][2] Under no
circumstances should it be combined with non-halogenated solvent waste streams (e.g., pure
Acetone or Ethanol waste) or disposed of down the drain. Strict segregation is required to
maintain regulatory compliance (RCRA) and minimize disposal costs, as halogenated waste
requires high-temperature incineration to prevent the formation of dioxins and furans.[1]

Chemical Profile & Hazard Identification

Understanding the physicochemical properties of this compound is the foundation of a safe
disposal plan. Its alkyl chloride moiety makes it a potential alkylating agent, requiring handling
precautions similar to other electrophiles.[1]
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Property Data Operational Implication
) 4-(2-Chloroethyl)-1,2- Primary identifier for waste
Chemical Name _
dimethoxybenzene tags.
Use for precise inventory
CAS Number 7074-11-5

tracking.[1]

) ) May appear as a liquid in warm
) Low-melting solid (mp 37- ] o
Physical State labs; handle as a solid spill if

39°C)
cooled.[1]

Reacts with strong

Reactivity Alkyl Halide (Electrophile) ) o
nucleophiles and oxidizers.[1]
. ) Combustible, but not highly
Flash Point >110°C (Estimated)
flammable (Class I1IB).[1]
) CRITICAL: Must be incinerated
Waste Class Halogenated Organic

at >1000°C.

Immediate Safety & Spill Response

Before disposal, ensure you are equipped to handle accidental release.[1]

» PPE Requirements: Nitrile gloves (double-gloving recommended due to alkyl chloride
permeability), safety goggles, and a lab coat.[1] Work inside a fume hood.

e Spill Protocol:
o lIsolate: Evacuate the immediate area if the spill is significant (>100 mL).[1]

o Absorb: Do not use paper towels alone.[1] Use an inert absorbent (Vermiculite or
Diatomaceous Earth) to suppress vapor and immobilize the liquid.[3]

o Collect: Scoop the absorbed material into a wide-mouth jar.

o Label: Mark as "Debris contaminated with Halogenated Organics."
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Disposal Protocol: The "Cradle-to-Grave"
Workflow[1]

This protocol ensures compliance with EPA Resource Conservation and Recovery Act (RCRA)
standards.[1]

Phase 1: Segregation (The Golden Rule)

e Do NOT Mix: Never pour this compound into the "General Organic Waste" or "Non-
Halogenated" carboy.[1]

+ Why? Non-halogenated waste is often used as fuel blending for cement kilns.[1] Introducing
halogens (Chlorine) poisons this process and creates corrosive acid gases (HCI) upon
combustion, necessitating expensive scrubbers.

o Action: Designate a specific waste stream for "Halogenated Solvents/Organics."

Phase 2: Pre-Disposal Stabilization

e Scenario A: Pure Compound (Expired/Unused)[1]
o No quenching necessary.[1] Chemical is stable.[1][4]
o Transfer directly to the waste container.[1]
e Scenario B: Reaction Mixture (In Solution)
o Check: Ensure no active strong oxidizers or strong bases are present in the solution.[1]

o Neutralize: If the solution is highly acidic or basic, neutralize to pH 5-9 before adding to
the solvent waste drum to prevent exothermic reactions inside the drum.

Phase 3: Packaging & Labeling

o Container: Use High-Density Polyethylene (HDPE) or Glass (Amber).[1] Avoid metal
containers if the waste stream is potentially acidic.[1]
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o Headspace: Leave at least 10% headspace in the container to allow for thermal expansion.

[1]

e Labeling:
o Primary Constituent: 4-(2-Chloroethyl)-1,2-dimethoxybenzene.[1][5][6]
o Hazard Checkboxes: [x] Toxic, [x] Irritant.

o Waste Code: Label clearly as HALOGENATED.

Visual Workflow: Decision Logic

The following diagram outlines the decision-making process for disposing of CAS 7074-11-5.
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Figure 1: Decision tree for the safe segregation and packaging of halogenated alkyl chloride
waste.

Regulatory & Compliance Context

» RCRA Classification: While not explicitly "Listed" (P or U list) by name, this compound is
regulated as a characteristic hazardous waste if it exhibits ignitability or toxicity. However, in
a laboratory setting, the "Mixture Rule" applies: if you mix this halogenated compound with a
listed spent solvent (like Methylene Chloride, FO02), the entire mixture bears the F-code.[1]

o EPA Recommendation: Treat as a "Halogenated Solvent" candidate for incineration.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

e 1. 1,2-Dimethoxybenzene - Wikipedia [en.wikipedia.org]

e 2. Document Display (PURL) | NSCEP | US EPA [nepis.epa.gov]

o 3. spectrumchemical.com [spectrumchemical.com]

e 4. pim-resources.coleparmer.com [pim-resources.coleparmer.com]

e 5. 4-(2-Chloroethyl)-1,2-dimethoxybenzene | C10H13CIO2 | CID 3015359 - PubChem
[pubchem.ncbi.nim.nih.gov]

6. 4-(2-chloroethyl)-1,2-dimethoxybenzene | 27160-08-3 [chemicalbook.com]

© 2026 BenchChem. All rights reserved. 6/7 Tech Support


https://en.wikipedia.org/wiki/1,2-Dimethoxybenzene
https://www.benchchem.com/product/b3381784?utm_src=pdf-body
https://en.wikipedia.org/wiki/1,2-Dimethoxybenzene
https://pubchem.ncbi.nlm.nih.gov/compound/4-2-Chloroethyl-1_2-dimethoxybenzene
https://en.wikipedia.org/wiki/1,2-Dimethoxybenzene
https://en.wikipedia.org/wiki/1,2-Dimethoxybenzene
https://www.epa.gov/hwgenerators/resource-conservation-and-recovery-act-rcra-orientation-manual
https://www.benchchem.com/product/b3381784?utm_src=pdf-custom-synthesis
https://en.wikipedia.org/wiki/1,2-Dimethoxybenzene
https://nepis.epa.gov/Exe/ZyPURL.cgi?Dockey=91008G5E.TXT
https://www.spectrumchemical.com/media/sds/V2150_AGHS.pdf
https://pim-resources.coleparmer.com/sds/56472.pdf
https://pubchem.ncbi.nlm.nih.gov/compound/4-_2-Chloroethyl_-1_2-dimethoxybenzene
https://pubchem.ncbi.nlm.nih.gov/compound/4-_2-Chloroethyl_-1_2-dimethoxybenzene
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB0915953.htm
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3381784?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Safety Operating Guide

Check Availability & Pricing

e To cite this document: BenchChem. [Operational Guide: Safe Disposal of 4-(2-
Chloroethyl)-1,2-dimethoxybenzene]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b3381784#4-2-chloroethyl-1-2-dimethoxybenzene-
proper-disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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